Cas no 21394-81-0 (D-Aspartic acid beta-methyl ester hydrochloride)

D-Aspartic acid beta-methyl ester hydrochloride structure
21394-81-0 structure
Product Name:D-Aspartic acid beta-methyl ester hydrochloride
CAS No:21394-81-0
MF:C5H9NO4
MW:147.129261732101
MDL:MFCD06797583
CID:249660
PubChem ID:642249
Update Time:2025-09-25

D-Aspartic acid beta-methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-4-methoxy-4-oxobutanoic acid
    • H-D-Asp(Ome)-OH
    • D-Aspartic acid ß-methyl ester hydrochloride
    • D-Aspartic acid,4-methyl ester
    • D-Aspartic acid-beta-methyl ester
    • D-Aspartic acid-β-methyl ester
    • H-D-Asp(OMe)-OH · HCl
    • H-D-ASP(OME)-OH HCL
    • H-D-Asp(Ome)-OH.HCl
    • H-D-Asp(OMe)-OH•HCl
    • H-D-Aspartic acid-β-methyl ester
    • (2R)-2-amino-4-methoxy-4-oxobutanoic acid
    • InChI=1/C5H9NO4/c1-10-4(7)2-3(6)5(8)9/h3H,2,6H2,1H3,(H,8,9)/t3-/m1/s
    • 4-Methyl hydrogen L-aspartate
    • D-Aspartic acid 4-methyl ester
    • SBRYFUVVWOMLLP-GSVOUGTGSA-N
    • Q27159623
    • CHEBI:87437
    • methyl gamma-D-aspartate
    • D-aspartic acid, 4-methyl ester
    • CS-0059140
    • DS-5746
    • EN300-180378
    • (2R)-2-amino-4-methoxy-4-oxobutanoic acid (non-preferred name)
    • 21394-81-0
    • SCHEMBL2018995
    • AKOS016843859
    • MFCD06797583
    • D-Aspartic acid beta-methyl ester hydrochloride
    • MDL： MFCD06797583
    • Inchi： 1S/C5H9NO4/c1-10-4(7)2-3(6)5(8)9/h3H,2,6H2,1H3,(H,8,9)/t3-/m1/s1
    • InChI Key： SBRYFUVVWOMLLP-GSVOUGTGSA-N
    • SMILES： O(C)C(C[C@H](C(=O)O)N)=O

Computed Properties

  • Exact Mass: 183.03000
  • Monoisotopic Mass: 147.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 89.6Ų

Experimental Properties

  • Density: 1.299
  • Boiling Point: 301.7°C at 760 mmHg
  • Flash Point: 136.3°C
  • Refractive Index: 1.477
  • PSA: 89.62000
  • LogP: 0.46370

D-Aspartic acid beta-methyl ester hydrochloride Security Information

  • Storage Condition：Store at 0-5 ° C

D-Aspartic acid beta-methyl ester hydrochloride Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

D-Aspartic acid beta-methyl ester hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D017012-500mg
D-Aspartic acid beta-methyl ester hydrochloride
 21394-81-0
500mg
 $ 295.00 2022-06-06
TRC
D017012-1000mg
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 $ 490.00 2022-06-06
TRC
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 $ 785.00 2022-06-06
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H-D-Aspartic acid-β-methyl ester
 21394-81-0 BR
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 ￥59.40 2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H801337-5g
H-D-Aspartic acid-β-methyl ester
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 ￥162.00 2022-01-14
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H801337-10g
H-D-Aspartic acid-β-methyl ester
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 ￥322.20 2022-01-14
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H801337-25g
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 ￥684.90 2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H801337-100g
H-D-Aspartic acid-β-methyl ester
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 ￥2,073.60 2022-01-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H26560-5g
(R)-2-Amino-4-methoxy-4-oxobutanoic acid
 21394-81-0 97%
5g
 ¥71.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H26560-25g
(R)-2-Amino-4-methoxy-4-oxobutanoic acid
 21394-81-0 97%
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 ¥848.0 2023-09-07

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